N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-ethyl-N-(4-isopropylphenyl)butanamide

• Molecular Formula: C19H27NO3S
• Molecular Weight: 349.5 g/mol
• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-2-ethyl-N-(4-propan-2-ylphenyl)butanamide
• InChI: InChI=1S/C19H27NO3S/c1-5-15(6-2)19(21)20(18-11-12-24(22,23)13-18)17-9-7-16(8-10-17)14(3)4/h7-12,14-15,18H,5-6,13H2,1-4H3
• InChI Key: APARANOIUPMTSH-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)N(C1CS(=O)(=O)C=C1)C2=CC=C(C=C2)C(C)C

Description

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-ethyl-N-(4-isopropylphenyl)butanamide is a synthetic organic compound characterized by its unique chemical structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-ethyl-N-(4-isopropylphenyl)butanamide typically involves multiple steps, starting from readily available starting materials. The key steps include the formation of the dihydrothiophene ring, followed by the introduction of the butanamide moiety and the isopropylphenyl group. The reaction conditions often involve the use of specific catalysts, solvents, and temperature control to ensure the desired product yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes. These methods are designed to optimize the efficiency and scalability of the synthesis, ensuring consistent quality and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-ethyl-N-(4-isopropylphenyl)butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can lead to the formation of thiols or other reduced sulfur-containing compounds.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide or potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce thiols. Substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives of the original compound.

Scientific Research Applications

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-ethyl-N-(4-isopropylphenyl)butanamide has several scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, such as in the development of new drugs or as a lead compound for drug discovery.

Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-ethyl-N-(4-isopropylphenyl)butanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-isopropylphenyl)-2-phenylacetamide
• N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-isopropylphenyl)-4-methylbenzamide
• N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-isopropylphenyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

Uniqueness

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-ethyl-N-(4-isopropylphenyl)butanamide stands out due to its specific structural features, such as the presence of the butanamide moiety and the isopropylphenyl group. These structural elements contribute to its unique chemical and biological properties, making it a valuable compound for various research and industrial applications.